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Abstract
This technical guide provides a comprehensive overview of the available physicochemical

properties of 1,1-diphenylbutane. Due to the limited availability of experimental data for this

specific compound, this guide also includes information on its isomers and derivatives to offer

valuable context and comparative data. Furthermore, it details general experimental protocols

for the synthesis of 1,1-diarylalkanes and the determination of key physicochemical properties.

Where experimental data for 1,1-diphenylbutane is unavailable, predicted values from

computational models are provided. This guide is intended to serve as a foundational resource

for researchers and professionals engaged in work involving 1,1-diphenylbutane and related

chemical structures.

Introduction
1,1-Diphenylbutane is an aromatic hydrocarbon. Its molecular structure, consisting of a

butane chain with two phenyl groups attached to the first carbon atom, suggests it is a nonpolar

compound with low reactivity. Understanding its physicochemical properties is crucial for its

potential applications in organic synthesis, materials science, and as a scaffold in drug

discovery. This guide summarizes the known and predicted properties of 1,1-diphenylbutane
and provides methodologies for its synthesis and characterization.
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Physicochemical Properties
A significant challenge in compiling this guide is the scarcity of experimentally determined

physicochemical data for 1,1-diphenylbutane. Therefore, the following tables include a

combination of predicted data for 1,1-diphenylbutane and experimental data for its close

isomer, 1,4-diphenylbutane, and a related compound, 1,1-diphenylbut-1-ene, to provide a

comparative perspective.

Table 1: General and Predicted Properties of 1,1-
Diphenylbutane

Property Value Source

Molecular Formula C₁₆H₁₈ -

Molecular Weight 210.31 g/mol -

Predicted Boiling Point 295 °C [1]

Predicted Density Not Available -

Predicted Solubility

Insoluble in water; Soluble in

nonpolar organic solvents like

hexane, toluene, and diethyl

ether.

General principle of "like

dissolves like".[2][3][4][5]

CAS Number Not Found -

Table 2: Experimental Properties of Isomers and Related
Compounds
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Property 1,4-Diphenylbutane 1,1-Diphenylbut-1-ene

CAS Number 1083-56-3[3][6][7] 1726-14-3[8][9]

Molecular Formula C₁₆H₁₈[3][7] C₁₆H₁₆[8]

Molecular Weight 210.31 g/mol [3] 208.30 g/mol [8]

Physical State Solid[3] -

Melting Point 57-61 °C[10] -1.19 °C[11]

Boiling Point ~430 °C[10] 294.75 °C[11]

Density - 0.9901 g/cm³[11]

Solubility
Insoluble in water; Soluble in

organic solvents.[10]
-

Experimental Protocols
Synthesis of 1,1-Diarylalkanes
While a specific protocol for 1,1-diphenylbutane is not readily available, a general and

modular method for the synthesis of 1,1-diarylalkanes has been reported. This nickel-catalyzed

1,1-diarylation of unactivated terminal alkenes provides a straightforward approach.[12]

General Procedure:

To a reaction vessel, add the terminal alkene (e.g., 1-butene), an aryl halide (e.g.,

bromobenzene), and an arylboronic acid (e.g., phenylboronic acid).

Add a nickel catalyst, such as Ni(NO₃)₂·6H₂O.[12]

A suitable solvent, such as cyclopentyl methyl ether (CPME), is used.[12]

A base, for instance, sodium methoxide (NaOMe), is added to the mixture.[12]

The reaction mixture is heated under an inert atmosphere for a specified period.
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Upon completion, the reaction is quenched, and the product is extracted using an organic

solvent.

The crude product is then purified using techniques like flash column chromatography to

yield the 1,1-diarylalkane.[12]

A variety of functionalized triarylmethane and 1,1‐diarylalkane derivatives can also be prepared

via a transition‐metal‐free, one‐pot, two‐step procedure, involving the reaction of various benzal

diacetates with organozinc reagents.[11] Another approach involves the asymmetric Ni-

catalyzed reductive cross-coupling of (hetero)aryl iodides and benzylic chlorides to prepare

enantioenriched 1,1-diarylalkanes.[10][13]

Determination of Boiling Point
The boiling point of a liquid organic compound can be determined using the Thiele tube method

or by distillation.[14][15][16][17]

Thiele Tube Method:

A small amount of the liquid sample is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is recorded as the boiling point.[16]

Determination of Density
The density of a liquid organic compound can be determined using several methods, including

the gravimetric buoyancy method and the gas displacement method.[18]

Gravimetric Buoyancy Method (for liquids):

A sinker of a known volume is weighed in the air.
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The same sinker is then weighed while fully submerged in the liquid of unknown density.

The density of the liquid is calculated based on the difference in the two weights and the

known volume of the sinker, applying Archimedes' principle.[18]

Determination of Solubility
The solubility of an organic compound is typically determined by observing its miscibility with a

range of solvents of varying polarities.[2][3][4][5][19]

General Procedure:

Add a small, measured amount of the solute (1,1-diphenylbutane) to a test tube.

Add a small, measured volume of the solvent (e.g., water, ethanol, hexane) to the test tube.

Agitate the mixture vigorously for a set period.

Observe if the solute dissolves completely, partially, or not at all.

The process is repeated with different solvents to create a solubility profile. The principle of

"like dissolves like" is a good predictor of solubility, where nonpolar compounds are expected

to dissolve in nonpolar solvents.[5]

Visualizations
Proposed Synthetic Pathway for 1,1-Diphenylbutane
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Caption: Proposed synthesis of 1,1-Diphenylbutane.

Experimental Workflow for Boiling Point Determination
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Caption: Workflow for boiling point determination.
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Conclusion
This technical guide consolidates the limited available information on the physicochemical

properties of 1,1-diphenylbutane. The lack of experimental data highlights an opportunity for

further research to characterize this compound fully. The provided predicted data, along with

experimental values for related compounds, offers a valuable starting point for scientists and

researchers. The detailed experimental protocols for synthesis and property determination

furnish a practical framework for future investigations into 1,1-diphenylbutane and its potential

applications. As a compound with a unique 1,1-diarylalkane motif, further study is warranted to

explore its potential in various fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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